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Compound of Interest

Compound Name: Cyclooctene oxide

Cat. No.: B1582440

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of
cyclooctene oxide, a versatile bicyclic epoxide crucial for various applications in chemical
synthesis and drug development. This document details its physicochemical properties,
commercial sources, and key experimental protocols, offering a comprehensive resource for
laboratory and research settings.

Physicochemical Properties and Commercial
Availability

Cyclooctene oxide, also known by its systematic name 9-Oxabicyclo[6.1.0]nonane, is a white
crystalline solid at room temperature.[1][2] It is a key intermediate in organic synthesis, valued
for the reactivity of its epoxide ring. The compound is predominantly available at a high purity
level, typically 99%, from major chemical suppliers.

Below is a summary of the commercial availability and key specifications from prominent
suppliers. Prices are subject to change and may vary based on institutional pricing and
promotions.
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) Product . Available .
Supplier Purity . Price (USD)
Number Quantities
Sigma-Aldrich C110507 99% 59,25¢ $146.00 (5 g)
_ $78.00 (5 g),
TCIl America EO0516 >97% 59,25¢9
$230.00 (25 g)[3]
o Price available
Thermo Scientific  AC111451000 99% 100 g
upon request
Santa Cruz ) Price available
) sc-239158 99%[4] Available
Biotechnology upon request

Table 1: Commercial Availability of Cyclooctene Oxide. This table provides a comparative
overview of cyclooctene oxide from various suppliers, including purity, available quantities,
and pricing.

Core Applications in Research and Drug
Development

Cyclooctene oxide serves as a valuable building block in the synthesis of complex organic
molecules. The strained oxirane ring is susceptible to ring-opening reactions with a variety of
nucleophiles, enabling the stereoselective introduction of functional groups. This reactivity is
particularly useful in the construction of pharmaceutical intermediates and other bioactive
compounds.

The cyclooctane scaffold itself is of growing interest in medicinal chemistry as a novel
molecular platform for the design of targeted therapeutics. Furthermore, derivatives of
cyclooctene, closely related to cyclooctene oxide, are utilized in advanced bioorthogonal
chemistry, such as in click-and-release systems for prodrug activation.

Experimental Protocols
Synthesis of cis-Cyclooctene Oxide

A common laboratory-scale synthesis of cis-cyclooctene oxide involves the epoxidation of cis-
cyclooctene. The following protocol is adapted from established synthetic methods.
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Materials:

cis-Cyclooctene

e Methanol

e Acetonitrile

» Potassium bicarbonate

e Hydrogen peroxide (30% solution)
o Saturated sodium chloride solution
o Methylene chloride

e Magnesium sulfate

Procedure:

 In a round-bottomed flask equipped with a stirrer, dissolve cis-cyclooctene in methanol,
acetonitrile, and a solution of potassium bicarbonate.

e Cool the mixture in an ice bath and slowly add hydrogen peroxide while maintaining the
temperature.

» Allow the reaction to stir for several hours at room temperature.

» Quench the reaction by adding a saturated solution of sodium chloride.

» Extract the product with methylene chloride.

o Combine the organic layers, dry over anhydrous magnesium sulfate, and filter.
o Concentrate the filtrate under reduced pressure to yield the crude product.

e The crude product can be further purified by distillation or recrystallization to yield pure cis-
cyclooctene oxide as a white solid.
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Enzymatic Synthesis of cis-1,2-epoxycyclooctane

An alternative, greener synthesis utilizes an enzymatic catalyst.

Materials:

cis-Cyclooctene

o Acetic acid ethyl ester

e Lipase (e.g., Chirazyme L2-cf)

» Hydrogen peroxide (33%)

e Saturated sodium sulfite solution

e Saturated sodium bicarbonate solution

e Anhydrous sodium sulfate

Procedure:

Dissolve cis-cyclooctene in acetic acid ethyl ester in a round-bottomed flask and add the
lipase.

e Over a period of 3 hours, add hydrogen peroxide in small portions with stirring.

o Continue to stir the mixture for 24 hours at room temperature.

« Filter the reaction mixture to recover the enzyme.

 To the filtrate, add saturated sodium sulfite solution dropwise until a peroxide test is negative.
e Wash the solution with saturated sodium bicarbonate solution.

o Separate the organic phase and dry it over anhydrous sodium sulfate.

o Evaporate the solvent under reduced pressure to obtain the cyclooctene oxide product.
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Visualizing Workflows and Pathways

To better illustrate the utility of cyclooctene oxide, the following diagrams, generated using the
DOT language, depict a typical procurement and experimental workflow, as well as a
conceptual pathway for its application in drug discovery.
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Procurement and Experimental Workflow for Cyclooctene Oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. 1,2-Epoxycyclooctane | 286-62-4 | TCI AMERICA [tcichemicals.com]

4. scht.com [scbt.com]

To cite this document: BenchChem. [Commercial Availability and Applications of Cyclooctene
Oxide: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582440#commercial-availability-of-cyclooctene-
oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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